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Compound of Interest

Compound Name: 2-Methyl-2-propyl-1,3-propanediol

Cat. No.: B018018 Get Quote

Chemical Structure and Identification
2-Methyl-2-propyl-1,3-propanediol, with the CAS number 78-26-2, is an alkyl diol.[1][2][3] Its

structure features a propane backbone with two primary hydroxyl (-OH) groups at positions 1

and 3. The central carbon atom (position 2) is substituted with both a methyl (-CH3) and a

propyl (-CH2CH2CH3) group. This bifunctional and branched nature makes it a versatile

building block in organic synthesis.[4]

The IUPAC name for this compound is 2-methyl-2-propylpropane-1,3-diol.[2] It is also known by

synonyms such as 2,2-Bis(hydroxymethyl)pentane and 2,2-Dimethylolpentane.[2][5]
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Chemical Structure of 2-Methyl-2-propyl-1,3-propanediol
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Isomeric Relationship

2-Methyl-2-propyl-1,3-propanediol
(C7H16O2)

2,2-diethyl-1,3-propanediol

structural isomer

2,4-dimethyl-2,4-pentanediol

structural isomer

1,5-dimethoxypentane

functional group isomer

butoxypropan-2-ol

functional group isomer
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Simplified Synthesis Pathway of Carisoprodol

2-Methyl-2-propyl-1,3-propanediol

Reaction with Phosgene

Formation of Chloroformate

Reaction with Isopropylamine

Carisoprodol
(N-isopropyl-2-methyl-2-propyl-1,3-propanediol dicarbamate)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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